Cas no 2034376-81-1 (5-fluoro-2-methoxy-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}benzene-1-sulfonamide)

• Product name: 5-fluoro-2-methoxy-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034376-81-1
• MF: C₁₇H₁₇FN₄O₃S
• MW: 376.405285596848
• CID: 6442486
• PubChem ID: 121020119

5-fluoro-2-methoxy-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methoxy-N-{1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-ylmethyl}benzene-1-sulfonamide
• 5-fluoro-2-methoxy-N-((1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)methyl)benzenesulfonamide
• 5-fluoro-2-methoxy-N-[(2-methyl-5-pyridin-3-ylpyrazol-3-yl)methyl]benzenesulfonamide
• AKOS026695283
• 5-fluoro-2-methoxy-N-{[1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl]methyl}benzene-1-sulfonamide
• F6525-3077
• 2034376-81-1

• Inchi： 1S/C17H17FN4O3S/c1-22-14(9-15(21-22)12-4-3-7-19-10-12)11-20-26(23,24)17-8-13(18)5-6-16(17)25-2/h3-10,20H,11H2,1-2H3
• InChI Key： YNTFTJZCTCTYHW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(NCC1=CC(C2C=NC=CC=2)=NN1C)(=O)=O

Computed Properties

• Exact Mass: 376.10053975g/mol
• Monoisotopic Mass: 376.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines